N-[2-(2,5-dichlorophenyl)-1,3-benzoxazol-5-yl]propanamide

• IUPAC Name: N-[2-(2,5-dichlorophenyl)-1,3-benzoxazol-5-yl]propanamide
• InChI: InChI=1S/C16H12Cl2N2O2/c1-2-15(21)19-10-4-6-14-13(8-10)20-16(22-14)11-7-9(17)3-5-12(11)18/h3-8H,2H2,1H3,(H,19,21)
• InChI Key: VXVMLGBRLPVNNR-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC2=C(C=C1)OC(=N2)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C16H12Cl2N2O2
• Molecular Weight: 335.2 g/mol

Description

DCPIB is a selective and potent inhibitor of volume-regulated anion channels (VRACs), which are ion channels that play a crucial role in cell volume regulation. VRACs are found in various cell types, including neurons, glial cells, and cancer cells. The inhibition of VRACs by DCPIB has been shown to have a wide range of effects on cellular activity, making it a valuable tool for scientific research.

Mechanism of Action

DCPIB inhibits N-[2-(2,5-dichlorophenyl)-1,3-benzoxazol-5-yl]propanamide by binding to the channel pore and blocking ion flow. This inhibition leads to changes in cell volume and activity, which can have a wide range of effects on cellular function.
Biochemical and physiological effects:
DCPIB has been shown to have effects on various cellular processes, including cell proliferation, migration, and apoptosis. Additionally, DCPIB has been shown to affect synaptic transmission and plasticity in the nervous system. These effects are thought to be due to the inhibition of N-[2-(2,5-dichlorophenyl)-1,3-benzoxazol-5-yl]propanamide by DCPIB.

Advantages and Limitations for Lab Experiments

DCPIB is a valuable tool for scientific research due to its selective and potent inhibition of N-[2-(2,5-dichlorophenyl)-1,3-benzoxazol-5-yl]propanamide. However, there are limitations to its use, including potential off-target effects and the need for careful dosing to avoid toxicity.

Future Directions

There are many potential future directions for research on DCPIB. One area of interest is the role of N-[2-(2,5-dichlorophenyl)-1,3-benzoxazol-5-yl]propanamide in cancer cell proliferation and migration, which could have implications for cancer treatment. Additionally, further research is needed to fully understand the effects of DCPIB on synaptic transmission and plasticity in the nervous system. Finally, the development of more selective and potent VRAC inhibitors could lead to new insights into the role of N-[2-(2,5-dichlorophenyl)-1,3-benzoxazol-5-yl]propanamide in cellular activity.
In conclusion, DCPIB is a valuable tool for scientific research due to its unique properties and potential applications. Its selective and potent inhibition of N-[2-(2,5-dichlorophenyl)-1,3-benzoxazol-5-yl]propanamide has led to insights into the role of these channels in cellular activity and has potential implications for various fields of research. Further research is needed to fully understand the effects of DCPIB and to develop more selective and potent VRAC inhibitors.

Synthesis Methods

DCPIB can be synthesized using a multi-step process involving the reaction of 2,5-dichloroaniline with salicylaldehyde to form 2-(2,5-dichlorophenyl)benzoxazole. This intermediate is then reacted with 3-chloropropanoyl chloride to form DCPIB.

Scientific Research Applications

DCPIB has been used in various scientific research studies to investigate the role of N-[2-(2,5-dichlorophenyl)-1,3-benzoxazol-5-yl]propanamide in cellular activity. It has been shown to have effects on cell proliferation, migration, and apoptosis. Additionally, DCPIB has been used in studies on the nervous system, where it has been shown to affect synaptic transmission and plasticity.